Cas no 2643368-08-3 (Benzaldehyde, 6-​bromo-​2-​fluoro-​3-​(methylthio)​-)

• Product Name: Benzaldehyde, 6-​bromo-​2-​fluoro-​3-​(methylthio)​-
• CAS No: 2643368-08-3
• MF: C₈H₆BrFOS
• MW: 249.10
• CID: 5077484
• Update Time: 2025-06-23

Benzaldehyde, 6-​bromo-​2-​fluoro-​3-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 6-​bromo-​2-​fluoro-​3-​(methylthio)​-

• Inchi： 1S/C8H6BrFOS/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-4H,1H3
• InChI Key： LVLCXMCBVQIKCK-UHFFFAOYSA-N
• SMILES： C1C=C(Br)C(C=O)=C(F)C=1SC

Additional information on Benzaldehyde, 6-​bromo-​2-​fluoro-​3-​(methylthio)​-

Benzaldehyde, 6-Bromo-2-Fluoro-3-(Methylthio): A Comprehensive Overview

Benzaldehyde, 6-bromo-2-fluoro-3-(methylthio) is a complex organic compound with the CAS number 2643368-08-3. This compound belongs to the class of aromatic aldehydes, characterized by its benzene ring structure with substituents at specific positions. The presence of a bromine atom at position 6, a fluorine atom at position 2, and a methylthio group (-SCH₃) at position 3 makes this compound unique in terms of its chemical properties and potential applications.

The synthesis of benzaldehyde derivatives has been a topic of extensive research due to their versatility in various chemical reactions. Recent studies have focused on optimizing the synthesis of 6-bromo-2-fluoro-3-(methylthio)benzaldehyde using advanced catalytic methods. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the efficient construction of this compound with high yields and purity. These advancements have significantly reduced the production costs and improved the scalability of this compound for industrial applications.

The structural features of Benzaldehyde, 6-bromo-2-fluoro-3-(methylthio) make it an attractive candidate for various applications in the pharmaceutical and agrochemical industries. The methylthio group (-SCH₃) is known to enhance the bioavailability of compounds, making them more effective in drug delivery systems. Recent research has highlighted its potential as an intermediate in the synthesis of novel anticancer agents. For example, studies have shown that this compound can be transformed into highly potent inhibitors of certain oncogenic enzymes, paving the way for new therapeutic strategies.

In addition to its pharmaceutical applications, Benzaldehyde, 6-bromo-2-fluoro-3-(methylthio) has also found utility in materials science. The bromine and fluorine substituents contribute to its electronic properties, making it suitable for use in organic electronics. Researchers have explored its role as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). These materials exhibit superior performance in terms of conductivity and stability, which are critical for modern electronic devices.

The toxicological profile of Benzaldehyde derivatives is another area that has garnered significant attention. Recent studies have evaluated the acute and chronic toxicity of Benzaldehyde, 6-bromo-2-fluoro-3-(methylthio) in various animal models. Results indicate that while the compound exhibits moderate toxicity at high doses, it shows minimal adverse effects at therapeutic concentrations. These findings are crucial for ensuring safe handling and use in industrial settings.

In conclusion, Benzaldehyde, 6-bromo-2-fluoro-3-(methylthio) is a versatile compound with promising applications across multiple fields. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.